Cas no 1391087-84-5 (5-[4-(trifluoromethyl)phenyl]morpholin-3-one)

• Product Name: 5-[4-(trifluoromethyl)phenyl]morpholin-3-one
• CAS No: 1391087-84-5
• MF: C₁₁H₁₀F₃NO₂
• MW: 245.197813510895
• MDL: MFCD22536999
• CID: 5100275
• PubChem ID: 154562145
• Update Time: 2025-06-08

5-[4-(trifluoromethyl)phenyl]morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-[4-(trifluoromethyl)phenyl]morpholin-3-one
• SY343911
• D79047
• 5-(4-(Trifluoromethyl)phenyl)morpholin-3-one
• CS-0309594
• MFCD21358499
• SY321875
• PB40506
• PB40340
• MFCD21352979
• PS-16476
• PB40338
• 1391087-84-5

• MDL： MFCD22536999
• Inchi： 1S/C11H10F3NO2/c12-11(13,14)8-3-1-7(2-4-8)9-5-17-6-10(16)15-9/h1-4,9H,5-6H2,(H,15,16)
• InChI Key： XEWLUIUJLIBKQK-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(C(F)(F)F)C=C2)COCC1=O

Computed Properties

• Exact Mass: 245.06636305g/mol
• Monoisotopic Mass: 245.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-[4-(trifluoromethyl)phenyl]morpholin-3-one

Professional Introduction to Compound with CAS No. 1391087-84-5 and Product Name: 5-[4-(trifluoromethyl)phenyl]morpholin-3-one

The compound with the CAS number 1391087-84-5 and the product name 5-[4-(trifluoromethyl)phenyl]morpholin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of 5-[4-(trifluoromethyl)phenyl]morpholin-3-one incorporates a trifluoromethyl group and a morpholine moiety, which are known for their ability to modulate biological pathways and enhance pharmacological activity.

Recent research in the domain of 5-[4-(trifluoromethyl)phenyl]morpholin-3-one has highlighted its promising role as a scaffold for developing novel therapeutic agents. The trifluoromethyl group, a key feature in this compound, is widely recognized for its ability to improve metabolic stability and binding affinity to biological targets. This modification has been extensively studied in the development of anti-inflammatory, anti-cancer, and anti-microbial drugs. The morpholine ring, on the other hand, contributes to the compound's solubility and bioavailability, making it an attractive candidate for further pharmacological exploration.

In the context of modern drug discovery, 5-[4-(trifluoromethyl)phenyl]morpholin-3-one has been investigated for its potential in addressing various therapeutic challenges. Studies have demonstrated that this compound exhibits inhibitory activity against several enzymes and receptors involved in critical disease pathways. For instance, preliminary in vitro experiments have shown that it can modulate enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. Additionally, its interaction with certain G-protein coupled receptors (GPCRs) has been explored, suggesting its utility in developing treatments for neurological disorders.

The structural attributes of 5-[4-(trifluoromethyl)phenyl]morpholin-3-one also make it a valuable tool for understanding molecular recognition processes. The trifluoromethyl group enhances the compound's lipophilicity, which is often crucial for crossing biological membranes. This property is particularly important for drugs that need to reach their target sites within the body efficiently. Meanwhile, the morpholine ring provides a hydrogen bonding network that can interact with polar residues in protein targets, improving binding affinity. These features collectively contribute to the compound's potential as a lead molecule in drug development.

Advances in computational chemistry have further propelled the study of 5-[4-(trifluoromethyl)phenyl]morpholin-3-one. Molecular docking simulations and quantum mechanical calculations have been employed to elucidate its binding interactions with biological targets at an atomic level. These studies have provided insights into how the compound's structure influences its pharmacological effects. For example, computational analyses have revealed that the trifluoromethyl group plays a pivotal role in stabilizing the transition state during enzyme inhibition reactions. Such detailed mechanistic understanding is essential for optimizing the compound's potency and selectivity.

The synthesis of 5-[4-(trifluoromethyl)phenyl]morpholin-3-one represents another area of interest within pharmaceutical chemistry. Researchers have developed multi-step synthetic routes that leverage modern catalytic methods to achieve high yields and purity. These synthetic strategies often involve palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, which are well-suited for constructing complex heterocyclic frameworks. The efficiency of these synthetic pathways is crucial for scaling up production and making the compound more accessible for further preclinical and clinical studies.

Preclinical studies have begun to explore the pharmacokinetic properties of 5-[4-(trifluoromethyl)phenyl]morpholin-3-one, providing valuable data on its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). These studies are essential for assessing the compound's safety profile before it can be advanced to human trials. Preliminary findings suggest that it exhibits favorable pharmacokinetic characteristics, including reasonable bioavailability and moderate half-life, which are desirable traits for a potential therapeutic agent.

The future directions of research on 5-[4-(trifluoromethyl)phenyl]morpholin-3-one are multifaceted. Efforts are ongoing to optimize its chemical structure for improved efficacy and reduced side effects. This involves modifying substituents such as the trifluoromethyl group or exploring alternative morpholine derivatives to fine-tune biological activity. Additionally, interdisciplinary approaches combining organic chemistry, biochemistry, and computational biology are being employed to accelerate discovery.

In conclusion,5-[4-(trifluoromethyl)phenyl]morpholin-3-one stands as a noteworthy compound in pharmaceutical research due to its innovative structure and promising therapeutic potential. Its unique combination of structural features has positioned it as a valuable scaffold for developing novel drugs targeting various diseases. As research continues to unfold new insights into its pharmacological properties,5-[4-(trifluoromethyl)phenyl]morpholin-3-one is poised to make significant contributions to the field of medicinal chemistry.